Cas no 1249511-32-7 (3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1249511-32-7
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6260353
• PubChem ID: 61129690
• Update Time: 2025-10-31

3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid
• 1249511-32-7
• EN300-1893317

• Inchi： 1S/C10H10BrFO2/c1-6(10(13)14)4-7-2-3-8(12)5-9(7)11/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： HDASZFINGZBJHF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C(=O)O)C)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid

Comprehensive Overview of 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid (CAS No. 1249511-32-7)

3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid (CAS No. 1249511-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and methylpropanoic acid moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential applications due to its halogenated aromatic properties, which enhance binding affinity and metabolic stability.

The growing interest in 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid aligns with current trends in precision medicine and sustainable chemistry. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are pivotal for designing small-molecule drugs with fewer side effects. Additionally, its fluorinated structure resonates with the demand for green chemistry alternatives, as fluorine incorporation often improves efficacy while reducing environmental impact. This dual relevance to drug development and eco-friendly synthesis positions CAS No. 1249511-32-7 as a compound of high contemporary significance.

From a synthetic perspective, 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid is typically prepared via palladium-catalyzed cross-coupling or Grignard reactions, methods frequently searched by chemists optimizing heterocyclic compound production. Its 2-methylpropanoic acid backbone also makes it a subject of interest in structure-activity relationship (SAR) studies, a hot topic in computational chemistry forums. These aspects address common queries about scalable synthesis and molecular docking, enhancing the compound's visibility in scientific databases.

Beyond pharmaceuticals, CAS No. 1249511-32-7 has potential applications in material science, particularly in designing liquid crystals or organic semiconductors. The bromo-fluorophenyl group's electron-withdrawing properties are exploited to tune electronic band gaps, a technique widely discussed in optoelectronics research. This versatility answers frequent searches about multi-functional organic compounds, bridging gaps between chemistry subdisciplines.

Quality control of 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with Good Manufacturing Practice (GMP) standards—a critical concern for buyers. The compound's storage stability under inert conditions is another practical aspect often queried by laboratory personnel, reflecting real-world usage scenarios.

In conclusion, 3-(2-bromo-4-fluorophenyl)-2-methylpropanoic acid (CAS No. 1249511-32-7) exemplifies the convergence of medicinal chemistry, environmental sustainability, and advanced materials. Its interdisciplinary relevance and alignment with trending scientific inquiries ensure its continued prominence in research and industrial applications.